Cas no 1263314-13-1 (4,6-dichloro-5-ethyl-2-(methylsulfanyl)pyrimidine)
1263314-13-1 structure
Product Name:4,6-dichloro-5-ethyl-2-(methylsulfanyl)pyrimidine
CAS No:1263314-13-1
MF:C7H8Cl2N2S
MW:223.122817993164
CID:1219988
PubChem ID:58269863
Update Time:2025-04-20
4,6-dichloro-5-ethyl-2-(methylsulfanyl)pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 4,6-dichloro-5-ethyl-2-(methylsulfanyl)pyrimidine
- DB-357698
- SCHEMBL12661853
- 4,6-dichloro-5-ethyl-2-(methylthio)pyrimidine
- 1263314-13-1
-
- Inchi: 1S/C7H8Cl2N2S/c1-3-4-5(8)10-7(12-2)11-6(4)9/h3H2,1-2H3
- InChI Key: OTJNGWSCGTTXQV-UHFFFAOYSA-N
- SMILES: ClC1C(=C(N=C(N=1)SC)Cl)CC
Computed Properties
- Exact Mass: 221.9785248g/mol
- Monoisotopic Mass: 221.9785248g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 135
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 51.1Ų
4,6-dichloro-5-ethyl-2-(methylsulfanyl)pyrimidine Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
1263314-13-1 (4,6-dichloro-5-ethyl-2-(methylsulfanyl)pyrimidine) Related Products
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